2,7-Bis[(3-aminopropyl)amino]-1,8-naphthyridine 2,7-Bis[(3-aminopropyl)amino]-1,8-naphthyridine DANP is a bulge base recognition probe. It is a strong and specific ligand of the single cytosine and thymine bulges with exclusively 1:1 stoichiometry..
Brand Name: Vulcanchem
CAS No.: 761401-89-2
VCID: VC0524990
InChI: InChI=1S/C14H22N6/c15-7-1-9-17-12-5-3-11-4-6-13(18-10-2-8-16)20-14(11)19-12/h3-6H,1-2,7-10,15-16H2,(H2,17,18,19,20)
SMILES: C1=CC(=NC2=C1C=CC(=N2)NCCCN)NCCCN
Molecular Formula: C14H22N6
Molecular Weight: 274.36 g/mol

2,7-Bis[(3-aminopropyl)amino]-1,8-naphthyridine

CAS No.: 761401-89-2

Inhibitors

VCID: VC0524990

Molecular Formula: C14H22N6

Molecular Weight: 274.36 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

2,7-Bis[(3-aminopropyl)amino]-1,8-naphthyridine - 761401-89-2

CAS No. 761401-89-2
Product Name 2,7-Bis[(3-aminopropyl)amino]-1,8-naphthyridine
Molecular Formula C14H22N6
Molecular Weight 274.36 g/mol
IUPAC Name 2-N,7-N-bis(3-aminopropyl)-1,8-naphthyridine-2,7-diamine
Standard InChI InChI=1S/C14H22N6/c15-7-1-9-17-12-5-3-11-4-6-13(18-10-2-8-16)20-14(11)19-12/h3-6H,1-2,7-10,15-16H2,(H2,17,18,19,20)
Standard InChIKey NKZWHPWGLZLGMH-UHFFFAOYSA-N
SMILES C1=CC(=NC2=C1C=CC(=N2)NCCCN)NCCCN
Canonical SMILES C1=CC(=NC2=C1C=CC(=N2)NCCCN)NCCCN
Appearance Solid powder
Description DANP is a bulge base recognition probe. It is a strong and specific ligand of the single cytosine and thymine bulges with exclusively 1:1 stoichiometry..
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >3 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms DANP;
Reference 1: Liu KM, Lin SH, Hsieh JC, Tzeng GH. Improving the food waste composting facilities site selection for sustainable development using a hybrid modified MADM model. Waste Manag. 2018 May;75:44-59. doi: 10.1016/j.wasman.2018.02.017. Epub 2018 Mar 2. PubMed PMID: 29501448.
2: Liu W, Shi HB, Zhang Z, Tsai SB, Zhai Y, Chen Q, Wang J. The Development Evaluation of Economic Zones in China. Int J Environ Res Public Health. 2018 Jan 2;15(1). pii: E56. doi: 10.3390/ijerph15010056. PubMed PMID: 29301304; PubMed Central PMCID: PMC5800155.
3: Xiong L, Teng CL, Zhu BW, Tzeng GH, Huang SL. Using the D-DANP-mV Model to Explore the Continuous System Improvement Strategy for Sustainable Development of Creative Communities. Int J Environ Res Public Health. 2017 Oct 27;14(11). pii: E1309. doi: 10.3390/ijerph14111309. PubMed PMID: 29076994; PubMed Central PMCID: PMC5707948.
4: Liu Y, Chen Y, Tzeng GH. Identification of key factors in consumers' adoption behavior of intelligent medical terminals based on a hybrid modified MADM model for product improvement. Int J Med Inform. 2017 Sep;105:68-82. doi: 10.1016/j.ijmedinf.2017.05.017. Epub 2017 May 31. PubMed PMID: 28750913.
5: Takei F, Nakatani K. Fluorescence turn-on hairpin-probe PCR. Chem Commun (Camb). 2017 Jan 24;53(8):1393-1396. doi: 10.1039/c6cc08947j. PubMed PMID: 28074973.
6: Chen HM, Wu CH, Tsai SB, Yu J, Wang J, Zheng Y. Exploring key factors in online shopping with a hybrid model. Springerplus. 2016 Nov 30;5(1):2046. doi: 10.1186/s40064-016-3746-4. eCollection 2016. PubMed PMID: 27995023; PubMed Central PMCID: PMC5130971.
7: Murata A, Otabe T, Zhang J, Nakatani K. BzDANP, a Small-Molecule Modulator of Pre-miR-29a Maturation by Dicer. ACS Chem Biol. 2016 Oct 21;11(10):2790-2796. Epub 2016 Aug 25. PubMed PMID: 27536863.
8: Chen H, Parimelalagan M, Takei F, Hapuarachchi HC, Koay ES, Ng LC, Ho PS, Nakatani K, Chu JJ. Development of 2, 7-Diamino-1, 8-Naphthyridine (DANP) Anchored Hairpin Primers for RT-PCR Detection of Chikungunya Virus Infection. PLoS Negl Trop Dis. 2016 Aug 29;10(8):e0004887. doi: 10.1371/journal.pntd.0004887. eCollection 2016 Aug. PubMed PMID: 27571201; PubMed Central PMCID: PMC5003370.
9: Kumar Verma R, Takei F, Nakatani K. Synthesis and Photophysical Properties of Fluorescence Molecular Probe for Turn-ON-Type Detection of Cytosine Bulge DNA. Org Lett. 2016 Jul 1;18(13):3170-3. doi: 10.1021/acs.orglett.6b01378. Epub 2016 Jun 14. PubMed PMID: 27300443.
10: Jin G, Jin M, Jin Z, Gao Z, Yin X. Docetaxel-loaded PEG-albumin nanoparticles with improved antitumor efficiency against non-small cell lung cancer. Oncol Rep. 2016 Aug;36(2):871-6. doi: 10.3892/or.2016.4863. Epub 2016 Jun 8. PubMed PMID: 27279008.
11: Peng L, Jiang D, Wang Z, Hua L, Li H. Dopant-assisted negative photoionization Ion mobility spectrometry coupled with on-line cooling inlet for real-time monitoring H2S concentration in sewer gas. Talanta. 2016 Jun 1;153:295-300. doi: 10.1016/j.talanta.2016.03.041. Epub 2016 Mar 12. PubMed PMID: 27130121.
12: Wu L, Xu G, Wang X. Identifying critical factors influencing the disposal of dead pigs by farmers in China. Environ Sci Pollut Res Int. 2016 Jan;23(1):661-72. doi: 10.1007/s11356-015-5284-y. Epub 2015 Sep 2. PubMed PMID: 26330314.
13: Cheng S, Wang W, Zhou Q, Chen C, Peng L, Hua L, Li Y, Hou K, Li H. Fast Switching of CO3(-)(H2O)n and O2(-)(H2O)n reactant ions in dopant-assisted negative photoionization ion mobility spectrometry for explosives detection. Anal Chem. 2014 Mar 4;86(5):2687-93. doi: 10.1021/ac404067z. Epub 2014 Feb 11. PubMed PMID: 24484058.
14: Yang J, Wang F, Zhang J, Wang G, Gong X. A theoretical study on 1,5-diazido-3-nitrazapentane (DANP) and 1,7-diazido-2,4,6-trinitrazaheptane (DATNH): molecular and crystal structures, thermodynamic and detonation properties, and pyrolysis mechanism. J Mol Model. 2013 Dec;19(12):5367-76. doi: 10.1007/s00894-013-2014-6. Epub 2013 Oct 27. PubMed PMID: 24162066.
15: Chen H, Takei F, Koay ES, Nakatani K, Chu JJ. A novel DANP-coupled hairpin RT-PCR for rapid detection of Chikungunya virus. J Mol Diagn. 2013 Mar;15(2):227-33. doi: 10.1016/j.jmoldx.2012.10.004. Epub 2013 Jan 9. PubMed PMID: 23313361.
16: Cheng S, Dou J, Wang W, Chen C, Hua L, Zhou Q, Hou K, Li J, Li H. Dopant-assisted negative photoionization ion mobility spectrometry for sensitive detection of explosives. Anal Chem. 2013 Jan 2;85(1):319-26. doi: 10.1021/ac302836f. Epub 2012 Dec 14. PubMed PMID: 23199155.
17: Piacquadio D, Smith S, Anderson R. A comparison of commercially available polymethylmethacrylate-based soft tissue fillers. Dermatol Surg. 2008 Jun;34 Suppl 1:S48-52. doi: 10.1111/j.1524-4725.2008.34242.x. PubMed PMID: 18547181.
18: Kobori A, Mori T, Yamayoshi A, Murakami A. Synthesis of naphthyridine-conjugated DNA probes and their application to SNPs typing. Nucleic Acids Symp Ser (Oxf). 2007;(51):309-10. PubMed PMID: 18029710.
19: Zhang J, Takei F, Nakatani K. Emission of characteristic fluorescence from the ligand-cytosine complex in U_A/ACU bulged RNA duplex. Bioorg Med Chem. 2007 Jul 15;15(14):4813-7. Epub 2007 May 6. PubMed PMID: 17513115.
20: Takei F, Suda H, Hagihara M, Zhang J, Kobori A, Nakatani K. Allele specific C-bulge probes with one unique fluorescent molecule discriminate the single nucleotide polymorphism in DNA. Chemistry. 2007;13(16):4452-7. PubMed PMID: 17352435.
PubChem Compound 10446043
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator